![molecular formula C10H15BrN2 B1395149 5-Bromo-N,N-diethyl-3-methyl-2-pyridinamine CAS No. 1220038-46-9](/img/structure/B1395149.png)
5-Bromo-N,N-diethyl-3-methyl-2-pyridinamine
Overview
Description
5-Bromo-N,N-diethyl-3-methyl-2-pyridinamine, commonly known as BDMPA, is an organobromine compound and a derivative of pyridine. It is a colorless and odorless solid that is soluble in water and polar organic solvents. BDMPA has a variety of applications in the scientific field, ranging from organic synthesis to drug development. It is also used as a catalyst in organic synthesis and as a corrosion inhibitor in metalworking fluids.
Scientific Research Applications
Mass Spectral Analysis
The molecular structure of “5-Bromo-N,N-diethyl-3-methyl-2-pyridinamine” allows for mass spectral analysis, which can confirm molecular weight and provide structural insights through potential fragmentation patterns .
Biological Potential in Tuberculosis Treatment
Derivatives of pyridine, similar to “5-Bromo-N,N-diethyl-3-methyl-2-pyridinamine”, have been investigated for their antitubercular activity against Mycobacterium tuberculosis and Mycobacterium bovis. This suggests that the compound could have applications in developing treatments for tuberculosis .
Cancer Research
Indole derivatives, which share some structural similarities with “5-Bromo-N,N-diethyl-3-methyl-2-pyridinamine”, have been explored for their potential in treating cancer cells. The compound could be part of synthetic pathways to create new molecules with anticancer properties .
Mechanism of Action
Target of Action
Related compounds have been found to interact with glutamate transporters in the vertebrate retina .
Mode of Action
It’s possible that it may interact with its targets in a similar manner to related compounds, potentially influencing the activity of glutamate transporters .
Biochemical Pathways
The compound may be involved in pathways related to glutamate neurotransmission, given the potential target identified .
Result of Action
Given the potential target of action, it may influence glutamate neurotransmission, potentially affecting neuronal signaling .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For 5-Bromo-N,N-diethyl-3-methyl-2-pyridinamine, factors such as temperature and light exposure could potentially affect its stability, as suggested by its recommended storage conditions .
properties
IUPAC Name |
5-bromo-N,N-diethyl-3-methylpyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15BrN2/c1-4-13(5-2)10-8(3)6-9(11)7-12-10/h6-7H,4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVTOMAVFTXIAJP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC=C(C=C1C)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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